WWL70

Specification

• Description: WWL70 is an inhibitor of α/β-hydrolase domain-containing protein 6 (ABHD6; IC50 = 70 nM). It increases the expression of the adipose browning-related gene Ucp1 in differentiated 3T3-L1 mouse adipocytes and increases the oxygen consumption rate (OCR), an effect that can be blocked by the PPARα antagonist GW 6471, when used at a concentration of 10 µM. WWL70 (10 mg/kg per day) also increases the expression of the adipose browning-related genes Ucp1, Prdm16, Tmem26, and Tbx1 in visceral adipose tissue in mice fed a high-fat diet. WWL70 reduces adipose tissue mass and prevents glucose-intolerance and increases in body weight in mice fed a high-fat diet but does not reduce hepatic triacylglycerol levels. It increases brain levels of 2-arachidonoyl glycerol (2-AG;) and decreases the severity of experimental autoimmune encephalomyelitis (EAE) in wild-type, but not cannabinoid (CB) receptor 2 (CB2) knockout, mice when administered at a dose of 10 mg/kg per day starting at disease onset.; Potent inhibitor of α/β-hydrolase domain 6 (ABHD6); WWL70 is a potent inhibitor of α/β-hydrolase domain 6 (ABHD6) (IC50 = 70 nM), an enzyme which catalyzes the hydrolysis of 2-arachidonylglycerol.
• CAS No.: 947669-91-2
• Molecular Formula: C27H23N3O3
• Molecular Weight: 437.5 g/mol
• IUPAC Name: [4-(4-carbamoylphenyl)phenyl] N-methyl-N-[(3-pyridin-4-ylphenyl)methyl]carbamate
• Standard InChI: InChI=1S/C27H23N3O3/c1-30(18-19-3-2-4-24(17-19)22-13-15-29-16-14-22)27(32)33-25-11-9-21(10-12-25)20-5-7-23(8-6-20)26(28)31/h2-17H,18H2,1H3,(H2,28,31)
• Standard InChI Key: QTWNORFUQILKJL-UHFFFAOYSA-N
• SMILES: CN(CC1=CC(=CC=C1)C2=CC=NC=C2)C(=O)OC3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)N
• Canonical SMILES: CN(CC1=CC(=CC=C1)C2=CC=NC=C2)C(=O)OC3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)N
• Appearance: White to off-white solid powder